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Compound of Interest

Compound Name: 2-(Allylthio)propanoic acid

CAS No.: 54680-83-0

Cat. No.: B1280510

Get Quote

Executive Summary & Compound Profile
Welcome to the technical support interface for 2-(Allylthio)propanoic acid. This guide is

designed to move beyond basic safety data sheets (SDS) and address the practical, bench-

level challenges researchers face with this specific thioether derivative.

The critical "gotcha" with this compound is its melting point (31–33°C). Depending on your lab's

ambient temperature, it may arrive as a liquid, a solid, or a slush. This phase transition

capability, combined with the oxidation susceptibility of the thioether linkage and the

polymerization potential of the allyl group, necessitates a rigorous storage protocol.
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Property Specification Critical Note

CAS Number 54680-83-0
Verify against label; isomers

exist.

Melting Point 31–33°C (88–91°F)
Phase Change Risk: May

solidify in AC-cooled labs.

Chemical Class Thioether / Carboxylic Acid
Dual sensitivity: Oxidation (S)

& pH (COOH).

Appearance Colorless/Pale Yellow
Darkening indicates

degradation.

Odor Sulfurous / Roasted Garlic
Acrid/sour notes suggest

oxidation.

Storage Temp 2–8°C (Refrigerated)
Keeps compound in stable

solid phase.

Core Storage Protocol (The "Golden Standard")
To maintain >98% purity over 12+ months, you must control three variables: Temperature,

Atmosphere, and Light.

The Protocol[1][2][3]
Temperature: Store at 2–8°C.

Scientific Rationale: Storing below the melting point (31°C) keeps the lattice structure

intact, significantly reducing molecular mobility and the rate of auto-oxidation or

polymerization.

Atmosphere: Purge headspace with Argon or Nitrogen.

Scientific Rationale: The sulfur atom in the thioether linkage (-S-) is electron-rich and

prone to oxidation by atmospheric oxygen to form sulfoxides (R-S(=O)-R') and eventually

sulfones.

Light Protection: Amber glass or foil-wrapped containers.
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Scientific Rationale: The allyl group (CH₂=CH-CH₂-) can undergo radical-initiated

polymerization or isomerization upon exposure to UV light.

Handling & Aliquoting (The "Melting" Workflow)
Scenario: You retrieve the bottle from the fridge (4°C), and it is a solid block. You need to

pipette 500 µL.

INCORRECT: Chipping at the solid with a spatula (introduces moisture/contaminants).

CORRECT: The "Gentle Melt" Technique.

Equilibrate: Allow the closed container to reach room temperature in a desiccator (prevents

condensation).

Water Bath: Place the bottle in a 35–40°C water bath for 10–15 minutes.

Why? You only need to slightly exceed the MP (33°C). High heat (>50°C) accelerates

thermal degradation.

Aliquot: Once liquid, dispense into single-use amber vials under inert gas.

Re-Freeze: Return aliquots to 2–8°C immediately.
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Figure 1: Safe liquefaction and aliquoting workflow to prevent moisture ingress and thermal

stress.

Troubleshooting & FAQs
Q1: My sample arrived as a liquid, but the SDS says
"solid." Is it degraded?
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Answer: Likely not. Explanation: Since the melting point is ~31–33°C, standard shipping trucks

or warm receiving docks often exceed this temperature. Action: Place the bottle in the

refrigerator (4°C) for 2 hours. If it solidifies into a crystalline mass or white solid, it is chemically

intact. If it remains a viscous liquid or separates into phases, run a purity check (NMR/GC).

Q2: The liquid has turned from colorless to dark
yellow/orange. Can I still use it?
Answer: Proceed with extreme caution; purification recommended. Explanation: Color shift is a

hallmark of oxidative degradation or oligomerization.

Oxidation: Formation of sulfoxides often introduces color.

Polymerization: Allyl groups can cross-link, creating heavier, colored oligomers. Action:

Check the refractive index or run a TLC. If the shift is minor, you may be able to distill it, but

for sensitive pharmaceutical applications, discard it.

Q3: I see a white precipitate floating in the liquid phase.
Answer: This indicates partial solidification or dimerization. Explanation: If stored near 30°C,

the compound exists in a "slush" phase. However, if the precipitate does not melt at 40°C, it

may be a disulfide dimer formed via oxidative coupling (though less common for thioethers

than thiols, C-S bond cleavage can occur under stress).

Q4: Why does the pH drift over time in aqueous
solution?
Answer: Hydrolysis and oxidation.[1][2] Explanation:

Acidity: It is a carboxylic acid (pKa ~4.5).

Drift: If the thioether oxidizes to a sulfoxide, the electron-withdrawing nature of the sulfur

changes, slightly altering the pKa of the carboxylic acid group. Ensure buffers are strong

enough (e.g., 50mM+) to maintain pH.

Degradation Logic & Pathways
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Understanding how the molecule breaks down helps you prevent it.

S-Oxidation (Primary Risk): The sulfur atom attacks atmospheric oxygen.

Result: 2-(Allylsulfinyl)propanoic acid (Sulfoxide).

Radical Polymerization (Secondary Risk): Light/Heat attacks the allyl double bond.

Result: Viscous oligomers.
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Figure 2: Primary degradation pathways. Note that S-oxidation changes the polarity of the

molecule, potentially affecting binding affinity in drug development assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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